Cas no 771-81-3 (4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid)

• Product Name: 4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid
• CAS No: 771-81-3
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• MDL: MFCD00186102
• CID: 536543
• PubChem ID: 22134738
• Update Time: 2025-04-19

4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid
• 4-AMINO-2-METHYLSULFANYL-PYRIMIDINE-5-CARBOXYLIC ACID
• 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-
• 4-Amino-2-methylmercapto-pyrimidin-5-carbonsaeure
• 4-amino-2-methylmercaptopyrimidine-5-carboxylic acid
• 4-amino-2-methylthiopyrimidine-5-carboxylate
• 4-amino-2-methylthiopyrimidine-5-carboxylic acid
• BB_SC-8072
• CTK2G6781
• SBB017486
• STK946254
• SureCN3084614
• 4-amino-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• AK127918
• AOBVZYNKWONVRH-UHFFFAOYSA-N
• FCH832794
• BBL028358
• ST078485
• OR315308
• ST2405517
• AX8249709
• 4-amino

• MDL： MFCD00186102
• Inchi： 1S/C6H7N3O2S/c1-12-6-8-2-3(5(10)11)4(7)9-6/h2H,1H3,(H,10,11)(H2,7,8,9)
• InChI Key： AOBVZYNKWONVRH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 185.02601
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 114

Experimental Properties

• PSA: 89.1

4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives